![molecular formula C15H31Cl2FN2 B1485014 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride CAS No. 2097971-35-0](/img/structure/B1485014.png)
1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride
Overview
Description
1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride is a chemical compound with the molecular formula C15H31Cl2FN2. Its molecular weight is 329.3 g/mol. It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of piperazine derivatives, such as this compound, has been the focus of recent research. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group .
Scientific Research Applications
Synthesis and Characterization
- Synthesis and Biological Evaluation : A study detailed the synthesis, characterization (including X-ray diffraction studies), and biological evaluation of a related tert-butyl piperazine derivative. This compound exhibited moderate antibacterial and anthelmintic activity, illustrating the potential pharmaceutical applications of such compounds (Sanjeevarayappa et al., 2015).
Potential Pharmaceutical Applications
Antimicrobial Studies : Research into amide derivatives of quinolone incorporating piperazine units showed antibacterial activity against various strains, highlighting the relevance of piperazine derivatives in developing antimicrobial agents (Patel, Patel, & Chauhan, 2007).
Antipsychotic Potential : Conformationally constrained butyrophenones with piperazine components were investigated for their affinity to dopamine and serotonin receptors, showing potential as antipsychotic drugs (Raviña et al., 2000).
Biochemical Research
- Ca2+ Blocker Evaluation : A study evaluated a synthesized Ca2+ blocker's effects on free fatty acid liberation in ischemic brain in rats, demonstrating the utility of such compounds in neurological research (Kanazawa et al., 1986).
properties
IUPAC Name |
1-[(4-tert-butyl-1-fluorocyclohexyl)methyl]piperazine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H29FN2.2ClH/c1-14(2,3)13-4-6-15(16,7-5-13)12-18-10-8-17-9-11-18;;/h13,17H,4-12H2,1-3H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLCGJZGTGLQEQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC(CC1)(CN2CCNCC2)F.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H31Cl2FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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